Cas no 61305-56-4 (2,5-Cyclohexadien-1-one, 2,6-dichloro-4,4-dimethyl-)
61305-56-4 structure
Product Name:2,5-Cyclohexadien-1-one, 2,6-dichloro-4,4-dimethyl-
CAS No:61305-56-4
MF:C8H8Cl2O
MW:191.054520606995
CID:485074
PubChem ID:12822758
Update Time:2025-04-19
2,5-Cyclohexadien-1-one, 2,6-dichloro-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadien-1-one, 2,6-dichloro-4,4-dimethyl-
- 2,6-dichloro-4,4-dimethylcyclohexa-2,5-dien-1-one
- DTXSID00510710
- 61305-56-4
-
- Inchi: 1S/C8H8Cl2O/c1-8(2)3-5(9)7(11)6(10)4-8/h3-4H,1-2H3
- InChI Key: FBSGIKIEQVHNHJ-UHFFFAOYSA-N
- SMILES: ClC1C(C(=CC(C=1)(C)C)Cl)=O
Computed Properties
- Exact Mass: 189.99534
- Monoisotopic Mass: 189.9952203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2,5-Cyclohexadien-1-one, 2,6-dichloro-4,4-dimethyl- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
61305-56-4 (2,5-Cyclohexadien-1-one, 2,6-dichloro-4,4-dimethyl-) Related Products
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